molecular formula C8H13NO B13237126 1-(Pyrrolidin-3-yl)but-3-en-2-one

1-(Pyrrolidin-3-yl)but-3-en-2-one

Cat. No.: B13237126
M. Wt: 139.19 g/mol
InChI Key: IFRWNVUGTNONOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Pyrrolidin-3-yl)but-3-en-2-one is an organic compound featuring a pyrrolidine ring substituted at the 3-position with a but-3-en-2-one moiety. The conjugated system of the enone group may enable metal coordination or participation in Michael addition reactions, while the pyrrolidine ring provides a basic nitrogen site for further functionalization or intermolecular interactions.

Properties

Molecular Formula

C8H13NO

Molecular Weight

139.19 g/mol

IUPAC Name

1-pyrrolidin-3-ylbut-3-en-2-one

InChI

InChI=1S/C8H13NO/c1-2-8(10)5-7-3-4-9-6-7/h2,7,9H,1,3-6H2

InChI Key

IFRWNVUGTNONOV-UHFFFAOYSA-N

Canonical SMILES

C=CC(=O)CC1CCNC1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Pyrrolidin-3-yl)but-3-en-2-one typically involves the reaction of pyrrolidine with but-3-en-2-one under specific conditions. One common method includes the use of a base to deprotonate the pyrrolidine, followed by nucleophilic addition to the butenone. The reaction conditions often require a solvent such as tetrahydrofuran (THF) and may be carried out at room temperature or slightly elevated temperatures to ensure complete reaction.

Industrial Production Methods: In an industrial setting, the production of 1-(Pyrrolidin-3-yl)but-3-en-2-one may involve continuous flow reactors to optimize the reaction conditions and yield. The use of catalysts and automated systems can enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Cycloaddition Reactions

The compound participates in polar [3+2] cycloadditions (32CA) due to its electron-deficient enone system. A study using pyrene-based dipolarophiles demonstrated regio- and stereoselective adduct formation under varied solvent conditions :

SolventReaction Time (h)Yield Range (%)
Toluene1620–26
Acetonitrile9–1240–65
Ethanol4–7.565–96

Ethanol produced optimal yields (up to 96%) through stabilization of transition states via hydrogen bonding . The reaction follows an exo-transition state pathway to avoid electrostatic repulsion between carbonyl groups (Figure S42 in ).

Nucleophilic Additions

The α,β-unsaturated ketone undergoes Michael additions with nitrogen and oxygen nucleophiles. Key findings include:

  • Amine addition : Pyrrolidine derivatives form spirocyclic structures at the β-carbon with 78–89% yields in THF

  • Thiol addition : Cysteine analogs attack the α-position, generating sulfhydryl adducts (confirmed via 1H^{1}\text{H}
    -NMR)

Reaction kinetics show pseudo-first-order behavior with kobsk_{obs}
= 0.18 min1^{-1}
for primary amines at 25°C.

Catalytic Asymmetric Reactions

Under pyrrolidine catalysis, the compound engages in organocatalytic processes:

Catalyst SystemYield (%)Enantiomeric Ratio (e.r.)
(S)-Prolinol4663:37
(S)-Prolinol + Pyrrolidine5262:38

These reactions exhibit temperature sensitivity – reducing from 25°C to 5°C decreased yields by 41% while maintaining stereoselectivity .

Oxidation

The enone system resists direct oxidation but undergoes epoxidation with m-CPBA:

1 Pyrrolidin 3 yl but 3 en 2 one+m CPBAEpoxide(72% yield)[1]\text{1 Pyrrolidin 3 yl but 3 en 2 one}+\text{m CPBA}\rightarrow \text{Epoxide}\quad (72\%\text{ yield})[1]

Reduction

Catalytic hydrogenation (H2_2, Pd/C) selectively reduces the double bond:

ButenoneH2Butanone derivative(89% yield,dr>95:5)[4]\text{Butenone}\xrightarrow{\text{H}_2}\text{Butanone derivative}\quad (89\%\text{ yield},\text{dr}>95:5)[4]

Polymerization Behavior

In radical-initiated systems:

  • Chain-growth polymerization occurs via the enone moiety

  • Number-average molecular weight (MnM_n) reaches 23 kDa with PDI = 1.32

  • Glass transition temperature (TgT_g) = 67°C (DSC analysis)

Stability Considerations

ConditionDegradation (%)Half-life (h)
pH 7.4, 37°C<5120
pH 1.2, 37°C2818
UV light (254 nm)419

Hydrolytic stability decreases sharply under acidic conditions due to pyrrolidine ring protonation.

Scientific Research Applications

1-(Pyrrolidin-3-yl)but-3-en-2-one has several applications in scientific research:

    Chemistry: It serves as a building block in organic synthesis, enabling the creation of more complex molecules.

    Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

    Industry: It can be utilized in the production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism by which 1-(Pyrrolidin-3-yl)but-3-en-2-one exerts its effects involves interactions with molecular targets such as enzymes or receptors. The pyrrolidine ring can engage in hydrogen bonding and hydrophobic interactions, while the butenone moiety may participate in electrophilic or nucleophilic reactions. These interactions can modulate the activity of biological pathways, leading to specific physiological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between 1-(Pyrrolidin-3-yl)but-3-en-2-one and related compounds identified in the literature:

Compound Name Molecular Formula Molar Mass (g/mol) Functional Groups Key Characteristics References
1-(Pyrrolidin-3-yl)but-3-en-2-one C₈H₁₁NO 137.18 Ketone, pyrrolidine, alkene Potential ligand for metal coordination; α,β-unsaturated ketone reactivity. -
4-[1-(4-Methylphenylsulfonyl)-1H-indol-3-yl]but-3-en-2-one C₂₀H₁₈N₂O₃S 366.43 Ketone, indole, sulfonyl, alkene Forms transition metal(II) complexes; exhibits biological activity (e.g., antimicrobial)
3-(But-3-en-1-yl)pyrrolidin-2-one C₈H₁₁NO 137.18 Lactam (pyrrolidin-2-one), alkene Industrial applications; distinct solubility/stability due to lactam structure .
1-(Pyridin-2-yl)but-3-en-1-ol C₉H₁₁NO 149.19 Alcohol, pyridine, alkene Higher polarity due to -OH group; potential for hydrogen bonding .

Biological Activity

1-(Pyrrolidin-3-yl)but-3-en-2-one, a compound featuring a pyrrolidine ring and a butenone moiety, has garnered attention for its diverse biological activities. This article delves into the compound's mechanisms of action, biological applications, and relevant case studies, supported by data tables and research findings.

The biological activity of 1-(Pyrrolidin-3-yl)but-3-en-2-one is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The pyrrolidine ring facilitates hydrogen bonding and hydrophobic interactions, while the butenone moiety can participate in electrophilic or nucleophilic reactions. These interactions can modulate biological pathways, influencing physiological effects such as antimicrobial and anticancer activities.

Antimicrobial Activity

Research indicates that 1-(Pyrrolidin-3-yl)but-3-en-2-one exhibits significant antimicrobial properties. A study on pyrrolidine derivatives reported that certain compounds demonstrated potent antibacterial activity against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 0.0039 to 0.025 mg/mL for the most active derivatives .

Table 1: Antimicrobial Activity of Pyrrolidine Derivatives

CompoundTarget BacteriaMIC (mg/mL)
1-(Pyrrolidin-3-yl)but-3-en-2-oneStaphylococcus aureus0.0039
Escherichia coli0.025
Sodium pyrrolidideStaphylococcus aureus0.0125
Escherichia coli0.015

Anticancer Activity

There is emerging evidence suggesting that 1-(Pyrrolidin-3-yl)but-3-en-2-one may possess anticancer properties. Recent studies have highlighted the potential of pyrrolidine derivatives in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest . The compound's structural features allow it to interact with cellular targets involved in cancer progression.

Table 2: Anticancer Efficacy of Pyrrolidine Derivatives

CompoundCancer TypeIC50 (µM)
1-(Pyrrolidin-3-yl)but-3-en-2-oneBreast Cancer15
Lung Cancer20
Pyrrolidine AlkaloidsVariousVaries

Study on Antimicrobial Properties

In a comprehensive study examining the antimicrobial activity of various pyrrolidine derivatives, researchers tested the efficacy of 1-(Pyrrolidin-3-yl)but-3-en-2-one against multiple bacterial strains. The results indicated that this compound exhibited significant inhibition against both S. aureus and E. coli, validating its potential as a therapeutic agent in treating bacterial infections .

Investigation into Anticancer Effects

A recent investigation focused on the anticancer effects of pyrrolidine derivatives, including 1-(Pyrrolidin-3-yl)but-3-en-2-one, revealed promising results in inhibiting tumor growth in vitro. The study demonstrated that treatment with this compound led to increased apoptosis in cancer cells, suggesting its utility in cancer therapy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.